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Compound of Interest

Compound Name: 2-Chloro-5-cyclopropylpyrimidine

Cat. No.: B1422297

An In-depth Technical Guide to the Safe Handling of 2-Chloro-5-cyclopropylpyrimidine

Authored by a Senior Application Scientist

This guide provides drug development professionals, researchers, and scientists with a
comprehensive understanding of the safety profile and handling requirements for 2-Chloro-5-
cyclopropylpyrimidine (CAS No. 166740-44-9). Moving beyond a standard Safety Data Sheet
(SDS), this document synthesizes available data into a practical framework, emphasizing the
causality behind safety protocols to ensure a self-validating system of laboratory safety.

Compound Identification and Physicochemical
Profile

2-Chloro-5-cyclopropylpyrimidine is a solid organic compound utilized in synthetic chemistry.
A clear understanding of its fundamental properties is the first step in a robust safety
assessment.

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1422297?utm_src=pdf-interest
https://www.benchchem.com/product/b1422297?utm_src=pdf-body
https://www.benchchem.com/product/b1422297?utm_src=pdf-body
https://www.benchchem.com/product/b1422297?utm_src=pdf-body
https://www.benchchem.com/product/b1422297?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1422297?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Data Source
IUPAC Name 2-chloro->- Sigma-Aldrich
cyclopropylpyrimidine

CAS Number 166740-44-9 Sigma-Aldrich
Molecular Formula C7H7CIN2 Sigma-Aldrich
Molecular Weight 154.60 g/mol PubChem
Physical Form Solid Sigma-Aldrich
Storage Temp. Inert atmosphere, 2-8°C Sigma-Aldrich

Hazard Identification and GHS Classification: A
Researcher's Perspective

The Globally Harmonized System (GHS) provides a universal language for chemical hazard
communication. For 2-Chloro-5-cyclopropylpyrimidine, the classifications point to specific
risks during routine laboratory handling.
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GHS Classification Hazard Statement

Implication in the
Laboratory Setting

Acute Toxicity, Oral H302: Harmful if swallowed

Ingestion of even small
guantities can cause adverse
health effects. This
underscores the critical
importance of prohibiting
eating, drinking, or smoking in
lab areas and avoiding hand-

to-mouth contact.

Skin Irritation H315: Causes skin irritation

Direct contact with the solid or
its dust can lead to
inflammation, redness, or
discomfort. This necessitates
the use of appropriate gloves
and protective clothing to

prevent dermal exposure.

. L H319: Causes serious eye
Serious Eye lIrritation o
irritation

The compound poses a
significant risk to vision upon
contact. Airborne dust or
accidental splashes can cause
pain and potential damage,
making sealed eye protection

mandatory.

. . H335: May cause respiratory
Specific Target Organ Toxicity o
irritation

Inhalation of dust or aerosols
can irritate the respiratory tract,
leading to coughing and
discomfort. All weighing and
transfer operations must be
conducted within a certified

chemical fume hood.
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A Risk Mitigation Strategy: The Hierarchy of
Controls

Effective laboratory safety is not merely about personal protective equipment (PPE); itis a
systematic process of risk reduction. The hierarchy of controls prioritizes strategies from most
to least effective. This framework is essential for designing safe experimental workflows
involving 2-Chloro-5-cyclopropylpyrimidine.

Risk Mitigation for 2-Chloro-5-cyclopropylpyrimidine

Elimination/Substitution
(Most Effective)

Engineering Controls
(e.g., Chemical Fume Hood)

Supplement with

Administrative Controls
(e.g., SOPs, Training)

ast line of defense

Personal Protective Equipment (PPE)
(Least Effective)
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Caption: The Hierarchy of Controls prioritizes safety measures.

» Engineering Controls: The primary defense against respiratory irritation (H335) is the
mandatory use of a certified chemical fume hood for all manipulations that could generate
dust, such as weighing and transferring the solid.

o Administrative Controls: Develop and strictly follow Standard Operating Procedures (SOPSs)
for this compound. Ensure all personnel are trained on its specific hazards and the
corresponding emergency procedures.

o Personal Protective Equipment (PPE): PPE is the final barrier between the researcher and
the chemical. The selection is directly dictated by the hazard profile.

Protection Type Specification Rationale
Wear tightly fitting safety Protects against serious eye
Eye/Face Protection goggles with side-shields or a irritation (H319) from airborne
face shield.[1] particles.

Chemical-resistant gloves o
_ _ » Prevents skin irritation (H315)
Skin Protection (e.g., nitrile rubber) and a lab
) upon contact.[1]
coat are required.[1][2]

Not required if work is
performed within a functional

fume hood. If engineering N ) )
Mitigates the risk of respiratory

Respiratory Protection controls fail or for large spills, a o
tract irritation (H335).[3]

full-face respirator with
appropriate filters should be
used.[1]

Protocols for Safe Handling and Storage

Adherence to validated protocols is non-negotiable for ensuring safety and experimental
integrity.

Experimental Handling Protocol
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o Preparation: Don all required PPE (lab coat, safety goggles, nitrile gloves) before entering
the designated handling area.

» Ventilation: Confirm that the chemical fume hood is operational and has adequate airflow.

e Manipulation: Conduct all weighing, transfers, and solution preparations within the fume
hood to contain dust and vapors.[1][3]

« Contamination Avoidance: Use dedicated spatulas and glassware. Avoid creating dust
clouds during transfer.[1]

o Post-Handling: Tightly seal the container immediately after use.

o Decontamination: Wipe down the work surface within the fume hood. Wash hands
thoroughly with soap and water after removing gloves.[1]

Storage Protocol

o Atmosphere: Store the compound under an inert atmosphere (e.g., argon or nitrogen) to
maintain chemical stability.

o Temperature: Keep in a cool, designated location at 2-8°C.

o Container: Ensure the container is tightly closed to prevent moisture ingress and
contamination.[3]

e Segregation: Store away from incompatible materials such as strong oxidizing agents.[4]

Emergency Response Protocols

Preparedness is key to mitigating the impact of an accidental exposure or spill. All personnel
must be familiar with these procedures.
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Exposure Incident

Exposure Route v

Ingestion

A/ A/ A

Move to fresh air. Remove contaminated clothing. Rinse with water for 15+ minutes. Rinse mouth with water.
If breathing is difficult, give oxygen. Wash skin with soap and water. Remove contact lenses if possible. Do NOT induce vomiting.

If irritation persists

Skin Contact
(H315)

Inhalation
(H335)

Eye Contact
(H319)

Immediate First Aid

Seek Immediate

Medical Attention

Click to download full resolution via product page

Caption: Workflow for first aid response to exposure.

First-Aid Measures

¢ Inhalation: Move the exposed person to fresh air at once. If breathing is difficult, administer
oxygen. Seek immediate medical attention.[3][5]

¢ Skin Contact: Promptly remove contaminated clothing. Wash the affected skin area
thoroughly with soap and water.[3][5] If irritation develops or persists, get medical attention.
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o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids.[3][6] Remove contact lenses if it is safe to do so.
Seek immediate medical attention from an ophthalmologist.

 Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious
person. Call a physician or poison control center immediately.[1][6]

Fire-Fighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]

o Specific Hazards: Hazardous combustion products may include nitrogen oxides, carbon
monoxide, and hydrogen chloride gas.[4]

» Protective Equipment: Firefighters must wear a self-contained breathing apparatus (SCBA)
and full protective gear to prevent contact with skin and eyes.[1][7]

Accidental Release Measures

o Evacuate: Evacuate non-essential personnel from the spill area.
o Ventilate: Ensure the area is well-ventilated, but perform cleanup from an upwind position.
» Contain: Prevent further spread of the solid. Avoid generating dust.[1]

o Collect: Carefully sweep or scoop the material into a suitable, labeled container for disposal.
[4] Do not dry sweep in a way that creates airborne dust.

e Disposal: Dispose of the waste in accordance with all local, state, and federal regulations.

Toxicological and Ecological Profile

While comprehensive toxicological and ecological data for 2-Chloro-5-cyclopropylpyrimidine
is not readily available in public databases, the GHS classifications provide a clear indication of
its acute effects on human health. No data is available to suggest the compound is a
carcinogen or mutagen.
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For structurally related compounds like aminocyclopyrachlor, a known herbicide, there are
documented hazards to aquatic life.[8] Although this data cannot be directly extrapolated, it
suggests that pyrimidine-based compounds can pose environmental risks. Therefore, it is
imperative to prevent the release of 2-Chloro-5-cyclopropylpyrimidine into drains or the
environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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